Cas no 3416-25-9 (Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester)

• Product Name: Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester
• CAS No: 3416-25-9
• MF: C₁₃H₂₄N₄O₁₁P₂
• MW: 0
• CID: 4757799
• Update Time: 2025-10-22

Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 704.7±70.0 °C(Predicted)
• pka: 0.68±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside diphosphates

Additional information on Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester

Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester (CAS No. 3416-25-9): A Comprehensive Overview

Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester (CAS No. 3416-25-9) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as CDP-DMAE, is a derivative of cytidine, a fundamental component of nucleic acids. The addition of the dimethylaminoethyl ester group to the cytidine 5'-pyrophosphate backbone imparts unique chemical and biological properties, making it a valuable tool in various research and therapeutic applications.

The chemical structure of CDP-DMAE consists of a cytidine molecule linked to a pyrophosphate group, with the dimethylaminoethyl ester attached to the pyrophosphate moiety. This structure confers several advantages, including enhanced solubility and stability in aqueous environments, which are crucial for its use in biological systems. The dimethylamino group also introduces positive charge, which can influence interactions with negatively charged biomolecules such as DNA and RNA.

In recent years, CDP-DMAE has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in nucleic acid metabolism and signaling pathways. Research has shown that CDP-DMAE can modulate the activity of enzymes involved in nucleotide synthesis and degradation, such as nucleoside kinases and phosphatases. This modulation can have significant implications for cellular processes, including DNA repair, replication, and transcription.

Another promising application of CDP-DMAE is in the development of novel antiviral agents. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral RNA synthesis. For instance, a recent study published in the Journal of Virology reported that CDP-DMAE effectively inhibited the replication of influenza A virus by targeting the viral RNA-dependent RNA polymerase. This finding opens up new avenues for the development of antiviral therapies that could be particularly useful in combating emerging viral infections.

Beyond its antiviral properties, CDP-DMAE has also shown potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting nucleic acid metabolism and signaling pathways. A study published in Cancer Research highlighted that CDP-DMAE selectively induced cell death in human breast cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of CDP-DMAE have also been investigated to understand its behavior in vivo. Studies have shown that this compound exhibits good bioavailability and stability when administered orally or intravenously. Additionally, it has been found to have a favorable safety profile, with minimal toxicity observed at therapeutic doses. These characteristics make it a promising candidate for clinical translation.

In conclusion, Cytidine 5'-pyrophosphate 2-(Dimethylamino)ethyl Ester (CAS No. 3416-25-9), or CDP-DMAE, is a versatile compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique chemical structure and biological properties make it an important tool for research and therapeutic development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the scientific community.